1,4-Benzenedicarboxylic acid, 2,5-bis((4-methoxyphenyl)amino)-

• CAS RN: 41680-75-5
• Molecular Formula: C22H20N2O6
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 2,5-bis(4-methoxyanilino)terephthalic acid
• InChI: InChI=1S/C22H20N2O6/c1-29-15-7-3-13(4-8-15)23-19-11-18(22(27)28)20(12-17(19)21(25)26)24-14-5-9-16(30-2)10-6-14/h3-12,23-24H,1-2H3,(H,25,26)(H,27,28)
• InChI Key: UHNQJYAKDVEVGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=CC(=C(C=C2C(=O)O)NC3=CC=C(C=C3)OC)C(=O)O

Description

1,4-Benzenedicarboxylic acid, 2,5-bis((4-methoxyphenyl)amino)- is a useful research compound. Its molecular formula is C22H20N2O6 and its molecular weight is 408.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 2,5-bis{(4-methoxyphenyl)amino}cyclohexa-1,4-diene-1,4-dicarboxylate (6.58 gm, 15 mmol), the sodium salt of 3-nitrobenzenesulphonic acid (3.6 gm; 16 mmol), ethanol (90 ml) and 1.0M sodium hydroxide (50 ml) were heated to reflux overnight under a nitrogen atmosphere. The orange solution was allowed to cool and water (120 ml) was added. The mixture was acidified with conc. hydrochloric acid when a purple solid precipitated out. This material was filtered off, washed with water, then 25% ethanol/water and dried under vacuum over phosphorous pentoxide to give 6.0 gm (98%) of 2,5-bis{(4-methoxyphenyl)amino}terephthalic acid.